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Compound of Interest

Compound Name: GT 949

Cat. No.: B15613319

Get Quote

For Immediate Reference: GT 949 (CAS No: 460330-27-2) is a research-grade chemical

compound that requires careful handling and disposal. While a Safety Data Sheet (SDS) from

at least one supplier indicates that the substance is not classified as hazardous under the

Globally Harmonized System (GHS), it is imperative to treat all laboratory chemicals with

caution and adhere to established safety protocols.[1] This document provides a

comprehensive guide to the proper disposal of GT 949, ensuring the safety of laboratory

personnel and compliance with environmental regulations.

Pre-Disposal Safety and Handling
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE). This includes, but is not limited to, safety

goggles, lab coats, and chemical-resistant gloves. All handling of GT 949 should be conducted

in a well-ventilated area, preferably within a chemical fume hood.

Quantitative Data Summary
For researchers and laboratory managers, the following table summarizes key quantitative data

for GT 949, facilitating quick reference for handling and storage.
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Property Value Source

CAS Number 460330-27-2 [1][2][3]

Molecular Formula C₃₀H₃₇N₇O₂ [3]

Molecular Weight 527.66 g/mol [3]

Solubility Soluble in DMSO -

GHS Classification Not classified as hazardous [1]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 [1]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of GT 949. This

procedure is based on general best practices for laboratory chemical waste and information

from available Safety Data Sheets.

Experimental Protocol: Disposal of GT 949
Objective: To safely dispose of GT 949 in accordance with laboratory safety standards and

environmental regulations.

Materials:

Waste GT 949 (solid or in solution)

Appropriate chemical waste container (clearly labeled)

Inert absorbent material (e.g., sand, vermiculite)

Personal Protective Equipment (PPE)

Chemical fume hood

Procedure:
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Waste Identification and Segregation:

Identify the waste stream for GT 949. Do not mix with incompatible chemicals.

If GT 949 is in a solvent, the disposal method must also account for the hazards of the

solvent.

Containerization:

For solid GT 949, carefully transfer the material into a designated and properly labeled

hazardous waste container.

For GT 949 in solution, transfer the liquid to a compatible, leak-proof waste container.

To absorb any residual liquid, an inert material like sand or vermiculite can be used.[2]

Labeling:

Clearly label the waste container with "Hazardous Waste" (or as required by your

institution), the full chemical name "GT 949," its CAS number (460330-27-2), and the

approximate quantity.

Storage:

Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area.

Ensure the storage area is away from general laboratory traffic and incompatible

materials.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and final disposal.

Provide the EHS office with a complete and accurate description of the waste.

Important Considerations:
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Do not dispose of GT 949 down the drain or in the regular trash.[4][5]

Always consult your institution's specific chemical hygiene plan and waste disposal

guidelines.

For investigational drugs used in clinical research, disposal must adhere to federal

regulations such as the Resource Conservation and Recovery Act (RCRA) and any

standards set by industry sponsors.[6]

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following diagram

illustrates the logical flow of the GT 949 disposal procedure.
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Caption: Logical workflow for the proper disposal of GT 949.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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